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Compound of Interest

Compound Name: Tridecanoic acid, sodium salt (1:1)

Cat. No.: B3044290

An In-depth Technical Guide on Tridecanoic Acid,
Sodium Salt (1:1)

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the molecular structure and weight of
Tridecanoic acid, sodium salt (1:1), a compound of interest in various research and
development applications.

Quantitative Molecular Data

The following table summarizes the key quantitative properties of Tridecanoic acid, sodium
salt (1:1).

Property Value Source
Molecular Formula Ci3H2sNaOz2 [1]12]
Molecular Weight 237.33 g/mol [11[3]
Alternate Molecular Formula Ci3H2602.Na [3114]
Alternate Molecular Weight 236.33 g/mol [1][2]

Molecular Structure Visualization
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The molecular structure of Tridecanoic acid, sodium salt (1:1) consists of a thirteen-carbon
aliphatic chain of tridecanoic acid where the carboxylic acid proton is replaced by a sodium ion,
forming an ionic bond. This structure is visualized in the following diagram.

Caption: Molecular Structure of Tridecanoic Acid, Sodium Salt (1:1).

Experimental Protocols

While this document focuses on the fundamental molecular properties, any experimental
determination of these values would typically involve the following standard methodologies:

e Mass Spectrometry: To determine the molecular weight, techniques such as Electrospray
lonization Mass Spectrometry (ESI-MS) or Matrix-Assisted Laser Desorption/lonization
(MALDI) would be employed. The sample would be dissolved in a suitable solvent and
introduced into the mass spectrometer. The instrument would then measure the mass-to-
charge ratio of the resulting ions, allowing for the precise determination of the molecular
weight.

¢ Nuclear Magnetic Resonance (NMR) Spectroscopy: To confirm the molecular structure, *H
and 13C NMR spectroscopy would be utilized. The sample would be dissolved in a
deuterated solvent, and the NMR spectra would be acquired. The chemical shifts, coupling
constants, and integration of the peaks in the spectra would provide detailed information
about the connectivity of the atoms in the molecule, confirming the presence of the thirteen-
carbon chain and the carboxylate group.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. Buy Sodium tridecanoate | 3015-50-7 [smolecule.com]

e 2. Sodium tridecanoate | C13H25NaO2 | CID 23663637 - PubChem
[pubchem.ncbi.nim.nih.gov]

© 2025 BenchChem. All rights reserved. 2/3 Tech Support


https://www.benchchem.com/product/b3044290?utm_src=pdf-body
https://www.benchchem.com/product/b3044290?utm_src=pdf-body
https://www.benchchem.com/product/b3044290?utm_src=pdf-custom-synthesis
https://www.smolecule.com/products/s3332716
https://pubchem.ncbi.nlm.nih.gov/compound/Sodium-tridecanoate
https://pubchem.ncbi.nlm.nih.gov/compound/Sodium-tridecanoate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3044290?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

e 3. larodan.com [larodan.com]
e 4. sodium tridecanoate | lookchem [lookchem.com]

 To cite this document: BenchChem. [Tridecanoic acid, sodium salt (1:1) molecular structure
and weight.]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3044290#tridecanoic-acid-sodium-salt-1-1-
molecular-structure-and-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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